Sodium

• IUPAC Name: sodium
• InChI: InChI=1S/Na
• InChI Key: KEAYESYHFKHZAL-UHFFFAOYSA-N
• Canonical SMILES: [Na]
• Molecular Formula: Na
• DSSTOX Substance ID: DTXSID1049774
• Molecular Weight: 22.9897693 g/mol
• Physical Description: Sodium appears as a silvery soft metal that becomes grayish white upon exposure to air. Shipped as a solid or molten liquid. Burns violently with explosions that may spatter the material. Used for making gasoline additives, electric power cable, sodium lamps, other chemicals., Dry Powder, Water or Solvent Wet Solid; Liquid; Other Solid, Silver to grayish-white, soft solid under kerosene; [CHRIS], SILVERY SOLID IN VARIOUS FORMS.
• Boiling Point: 1621 °F at 760 mmHg (USCG, 1999), 881.4 °C, 880 °C
• Solubility: Insoluble in benzene, kerosene, naphtha, Dissolves in liquid ammonia to give blue solution: dissolves in mercury, forming sodium amalgam, Solubility in water: reaction
• Density: 0.971 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.968 g/cu cm at 20 °C, Ionization potential: 5.139 V; thermal conductivity: 132.3W/m K at 293.15 K; electrical resistivity: 4.77x10-8 Ohm m at 293 K; critical density: 206 kg/cu m; atomic radius in metallic lattice: 189.6 pm, 0.97 g/cm³
• Vapor Pressure: 1.2 [mmHg], 0.000185 Pa (1.39X10-6 mm Hg) at 400 K (127 °C); 5.60 Pa (0.042 mm Hg) at 600 K (327 °C), Vapor pressure at 20 °C: negligible
• Impurities: IMPURITIES: Calcium and Chlorides.
• Color/Form: Light, silvery-white metal; body-centered cubic structure; lustrous when freshly cut; tarnishes on exposure to air, becoming dull and gray; soft at ordinary temperature, fairly hard at -20 °C, Waxlike at room temperature, brittle at low temperatures, Light, soft, ductile, malleable, silver-white metal
• CAS No.: 7440-23-5
• Melting Point: 207.5 °F (USCG, 1999), 97.82 °C, Alkali metal; valence 1; naturally occurring isotope (stable): 23 (100%); heat capacity (solid): 0.292 cal/g °C; heat capacity (liquid at melting point): 0.331 cal/g °C; heat of fusion: 27.05 cal/g; reduction potential (aqueous) Na/Na+: 2.714 V; reacts vigorously with oxygen, burning with a yellow flame;; combines directly with the halogens, with phosphorus; reduces most oxides to the elemental state, reduces metallic chlorides; when heated in ammonia gas yields sodamide, 97.4 °C

Description

Sodium is a soft, silvery-white, highly reactive alkali metal (atomic number 11, symbol Na) that is essential for a wide range of scientific research and industrial processes . It must be stored under an inert atmosphere or in oil to prevent rapid oxidation upon exposure to air and its vigorous reaction with water, which produces hydrogen gas and this compound hydroxide . In modern research, this compound is critical for the development of next-generation this compound-ion Batteries (SIBs or Na-ion batteries), where it serves as an abundant and cost-effective alternative to lithium for energy storage applications, particularly in stationary storage and low-speed electric vehicles . Its compounds, such as this compound citrate, are investigated for their pharmacological mechanisms, including acting as anticoagulants by chelating calcium ions . Furthermore, voltage-gated this compound channels (Nav1.7, Nav1.8, Nav1.9) are a key focus in neuroscience for developing novel, non-opioid pain treatments, as they are fundamental to the generation and transmission of pain signals . Beyond these specialized fields, this compound metal and its compounds are indispensable in organic synthesis as a powerful reducing agent, in the production of sophisticated chemicals, and as a heat transfer medium in specialized nuclear reactors . This product is intended for use by qualified researchers in controlled laboratory settings only.

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium can be prepared through several methods, including:

Electrolysis of Molten this compound Chloride: This is the most common method for producing this compound. In this process, molten this compound chloride is electrolyzed in a Downs cell, where this compound ions are reduced at the cathode to form this compound metal, and chlorine gas is produced at the anode.

Reduction of this compound Compounds: this compound can also be produced by reducing this compound compounds such as this compound hydroxide or this compound carbonate with a more reactive metal like calcium or magnesium.

Industrial Production Methods:

Downs Process: This is the primary industrial method for producing this compound. It involves the electrolysis of molten this compound chloride in a Downs cell. The cell operates at temperatures around 600°C, and the this compound produced is collected as a liquid.

Castner Process: This older method involves the electrolysis of molten this compound hydroxide. .

Types of Reactions:

Oxidation: this compound readily oxidizes in air to form this compound oxide (Na2O) and this compound peroxide (Na2O2). When burned in excess oxygen, it forms this compound superoxide (NaO2).

Reduction: this compound can act as a reducing agent, reducing other compounds such as metal oxides to their respective metals.

Substitution: this compound can undergo substitution reactions, particularly in organic chemistry, where it can replace hydrogen atoms in hydrocarbons to form organothis compound compounds.

Common Reagents and Conditions:

Water: this compound reacts vigorously with water to form this compound hydroxide and hydrogen gas. This reaction is highly exothermic and can be explosive.

Halogens: this compound reacts with halogens like chlorine to form this compound halides (e.g., this compound chloride).

Alcohols: this compound reacts with alcohols to form alkoxides and hydrogen gas.

Major Products:

This compound Hydroxide (NaOH): Formed by the reaction of this compound with water.

This compound Chloride (NaCl): Formed by the reaction of this compound with chlorine.

This compound Alkoxides: Formed by the reaction of this compound with alcohols

Scientific Research Applications

Industrial Applications

1.1. Production of Sodium Compounds

This compound is pivotal in the synthesis of various compounds that serve as intermediates or end products in numerous industries:

• This compound Hydroxide (NaOH) : Widely used in the production of soap, paper, and textiles, this compound hydroxide is a key ingredient in many chemical processes .
• This compound Carbonate (Na2CO3) : Commonly known as soda ash, it is utilized in glass manufacturing and as a cleaning agent .
• This compound Chloride (NaCl) : Beyond its culinary use as table salt, this compound chloride is crucial in producing chlorine and this compound hydroxide through electrolysis .

Table 1: Key this compound Compounds and Their Applications

Compound	Formula	Applications
This compound Hydroxide	NaOH	Soap production, paper manufacturing
This compound Carbonate	Na2CO3	Glass manufacturing, cleaning agents
This compound Chloride	NaCl	Electrolysis for chlorine and this compound hydroxide

1.2. Metallurgical Uses

This compound plays a significant role in metallurgy:

• Deoxidation Agent : In the production of titanium and zirconium, this compound acts as a reducing agent to remove oxygen from metal ores .
• Heat Transfer Medium : Liquid this compound is utilized as a coolant in nuclear reactors due to its excellent thermal conductivity .

Chemical Synthesis

2.1. Organic Chemistry

In organic synthesis, this compound is employed in several critical reactions:

• Reduction Reactions : this compound is used to reduce organic compounds, facilitating the synthesis of various chemicals including dyes and perfumes .
• This compound Hydride (NaH) : This compound is a strong base used in organic synthesis for deprotonation reactions and as a reducing agent .

2.2. This compound Vapor Lamps

This compound vapor lamps are widely used for street lighting due to their efficiency and bright yellow light output. These lamps operate by passing an electric current through vaporized this compound .

Environmental Applications

3.1. Water Treatment

This compound hypochlorite (NaOCl), produced from this compound chloride through electrolysis, serves as a disinfectant for water treatment facilities and is also used in household bleach products .

3.2. Sustainable Plastics Development

Recent studies have explored the use of this compound compounds in developing sustainable plastic products. For instance, this compound hydroxide is integral to creating biodegradable plastics that minimize environmental impact .

Case Studies

4.1. This compound in Nuclear Reactors

A notable case study involves the use of liquid this compound as a coolant in fast breeder reactors (FBRs). The high heat transfer efficiency of liquid this compound allows for better thermal management compared to traditional water-based cooling systems, enhancing reactor safety and performance .

4.2. This compound's Role in Sustainable Plastics

Research conducted by the OECD highlights how this compound compounds can contribute to environmentally friendly plastic production by reducing harmful emissions throughout the product lifecycle . This case study emphasizes the importance of selecting appropriate chemicals during the design phase to ensure sustainability.

Mechanism of Action

Sodium exerts its effects through various mechanisms:

This compound-Potassium Pump: This pump moves this compound ions out of cells and potassium ions into cells, maintaining the electrochemical gradient essential for nerve impulse transmission and muscle contraction.

Electrolyte Balance: this compound ions help regulate fluid balance and blood pressure in the body.

Chemical Reactions: this compound acts as a reducing agent in chemical reactions, donating electrons to other substances.

Comparison with Similar Compounds

Table 1: Antimicrobial Efficacy of this compound Nitrite vs. Alternatives

Compound	L. monocytogenes Inhibition (3 weeks)	Stability	Source
This compound Nitrite (120 mg/kg)	90%–95%	High	Industrial synthesis
Vegetable Stock (VS)	85%–90%	Moderate	Natural nitrates
Polyphenol Extract (PRE)	60%–70%	Low	Plant extracts

Hydrated this compound Calcium Aluminosilicates (HSCAS) in Mycotoxin Binding

Two HSCAS compounds, HSCAS-1 and HSCAS-3, were tested for mitigating aflatoxicosis in pigs. HSCAS-1 reduced clinical symptoms (e.g., liver damage) by 70% compared to controls, while HSCAS-3 showed 50% efficacy. The difference was attributed to variations in surface area and cation-exchange capacity, highlighting structural impacts on functionality .

Table 2: Efficacy of HSCAS Compounds in Aflatoxin Binding

Compound	Surface Area (m²/g)	CEC* (meq/100g)	Toxin Reduction
HSCAS-1	135	120	70%
HSCAS-3	98	85	50%

*CEC = Cation Exchange Capacity

This compound Salts in Treating Metabolic Acidosis

Oral administration of NaCl, NaHCO₃, and this compound propionate (NaC₃H₅O₂) in dairy cows revealed differences in acid-neutralizing capacity. NaHCO₃ restored blood pH to 7.4 within 6 hours, outperforming NaCl (7.2) and this compound propionate (7.3). This compound propionate, however, provided sustained energy via gluconeogenesis, demonstrating a dual therapeutic role .

Table 3: Acidosis Correction by this compound Salts

Compound	Dose (g)	pH Recovery (6h)	Additional Benefits
NaHCO₃	300	7.4	Rapid alkalization
This compound Propionate	343	7.3	Energy supply via metabolism
NaCl	208.6	7.2	Electrolyte balance

This compound Periodate (NaIO₄) vs. This compound Metaperiodate (NaIO₄)

While both are oxidizing agents, this compound periodate (tetrahedral IO₄⁻) and metaperiodate (linear IO₄⁻) differ in reactivity and applications. This compound periodate (melting point: 319–322°C) is preferred in organic synthesis for selective diol cleavage, whereas metaperiodate (280–285°C) is used in biological assays due to milder reaction conditions .

Table 4: Structural and Functional Comparison of Periodates

Property	This compound Periodate	This compound Metaperiodate
Structure	Tetrahedral IO₄⁻	Linear IO₄⁻
Melting Point (°C)	319–322	280–285
Key Application	Organic synthesis	Diagnostic assays
Oxidative Strength	High	Moderate

This compound-Ion vs. Lithium-Ion Batteries

SIBs offer cost advantages over LIBs due to this compound’s abundance, but face challenges in energy density (SIBs: 150 Wh/kg; LIBs: 250 Wh/kg). Recent cathode materials like Naₓ[Fe(CN)₆] and NaMnO₂ show promise, though cycle life (~500 cycles) lags behind LIBs (~1,000 cycles) .

Biological Activity

Sodium is a vital element in biological systems, playing a crucial role in maintaining cellular homeostasis, regulating fluid balance, and facilitating nerve and muscle function. This article explores the biological activity of this compound, focusing on its physiological roles, mechanisms of action, and implications for health.

Physiological Roles of this compound

This compound (Na$^+$) is the primary cation in extracellular fluid (ECF), essential for various physiological processes:

• Fluid Balance : this compound regulates osmotic pressure and fluid distribution in the body. It helps maintain blood volume and pressure by influencing water retention in the kidneys.
• Nerve Impulse Transmission : this compound ions are critical for generating action potentials in neurons. Changes in this compound concentration can affect excitability and neurotransmission.
• Muscle Contraction : this compound plays a vital role in muscle physiology, particularly in excitation-contraction coupling.

The biological activity of this compound is mediated through several mechanisms:

• Na$^+$/K$^+$-ATPase Pump : This enzyme actively transports this compound out of cells while bringing potassium into cells, crucial for maintaining the electrochemical gradient necessary for cellular functions.
• Calcium Signaling : Elevated this compound levels can enhance calcium influx through various channels, influencing muscle contraction and neurotransmitter release .
• Impact on Immune Cells : Recent studies indicate that this compound can modulate immune responses. For instance, high this compound concentrations enhance the activation and effector functions of CD8$^+$ T cells, promoting antitumor immunity by upregulating metabolic pathways associated with T cell activation .

Health Implications

The intake of this compound has significant health implications:

• Hypertension : Excessive this compound intake is linked to increased blood pressure, contributing to cardiovascular diseases. Meta-analyses have shown that reducing this compound intake can lower blood pressure in both hypertensive and normotensive individuals .
• Kidney Health : High this compound levels can lead to kidney damage due to increased workload on renal excretion mechanisms. This can result in conditions like nephrolithiasis (kidney stones) and chronic kidney disease .
• Bone Health : Excessive this compound intake may lead to increased urinary calcium excretion, potentially contributing to osteoporosis over time .

Case Study 1: this compound and T Cell Function

A study published in Nature demonstrated that this compound chloride enhances CD8$^+$ T cell activation and metabolic fitness. The research indicated that high salt conditions promote a shift towards an effector cell identity, which is beneficial for antitumor immunity. Key findings include:

• Upregulation of genes associated with metabolic fitness (e.g., MYC, HIF1A) under high NaCl conditions.
• Enhanced T cell receptor signaling due to increased membrane hyperpolarization .

Case Study 2: this compound Intake and Blood Pressure

A systematic review highlighted the relationship between this compound intake reduction and blood pressure management. It was found that:

• Reducing dietary this compound by approximately 2,300 mg/day could lower systolic blood pressure by an average of 5 mmHg across diverse populations .
• Long-term adherence to low-sodium diets significantly reduces the risk of developing hypertension-related complications.

Research Table: Effects of this compound on Biological Functions

Biological Function	Mechanism	Health Implication
Fluid Balance	Regulates osmotic pressure	Maintains blood volume
Nerve Impulse Transmission	Influences action potential generation	Affects neural excitability
Muscle Contraction	Facilitates calcium signaling	Essential for muscle function
Immune Response	Enhances T cell activation	Promotes antitumor immunity
Blood Pressure Regulation	Increases vascular resistance at high levels	Risk factor for hypertension

Q & A

Basic Research Questions

Q. How can sodium concentrations in biological samples be accurately measured, and what methodological considerations are critical for minimizing contamination?

• Methodology : Use atomic absorption spectroscopy (AAS) or inductively coupled plasma mass spectrometry (ICP-MS) for trace-level quantification. For titration-based methods (e.g., iodometric assays), ensure standardized this compound thiosulfate solutions and control for interfering substances like potassium ions. Employ randomized complete block designs (RCBD) to account for batch effects in sample processing .
• Key Considerations : Calibrate instruments with certified reference materials, validate recovery rates via spiked samples, and store samples in inert containers to prevent this compound leaching or contamination .

Q. What experimental designs are suitable for studying this compound’s role in chemical reactions (e.g., reduction processes)?

• Methodology : Utilize factorial experimental designs to isolate variables such as temperature, solvent polarity, and this compound purity. For example, a four-factorial design can evaluate interactions between this compound carbonate, sulfite, and other reagents in NO₂ formation studies .
• Key Considerations : Replicate trials to assess variance, use inert atmospheres (e.g., argon) to prevent oxidation, and document reaction kinetics via real-time spectroscopic monitoring .

Q. How should researchers conduct systematic reviews on this compound intake and health outcomes?

• Methodology : Follow PRISMA guidelines for literature screening. Use databases like PubMed and Google Scholar with search terms such as "this compound intake," "hypertension," and "randomized controlled trials." Extract data on population demographics, intervention types, and confounders (e.g., BMI, ethnicity) .
• Key Considerations : Exclude case studies and animal models to focus on human data. Cross-validate findings against meta-analyses to address publication bias .

Advanced Research Questions

Q. How can researchers resolve contradictions in population-level this compound intake data and their association with cardiovascular outcomes?

• Methodology : Apply epidemiological simulation models (e.g., dynamic vs. static) to account for variables like baseline health status and this compound excretion rates. Conduct sensitivity analyses to test assumptions about dose-response relationships .
• Key Considerations : Differentiate between urinary this compound excretion (gold standard) and dietary recall data. Stratify analyses by age, renal function, and geographic this compound availability .

Q. What advanced statistical methods are optimal for modeling this compound’s interaction with other electrolytes in metabolic studies?

• Methodology : Use multivariate regression or machine learning algorithms to identify synergistic effects (e.g., this compound-potassium ratios). Validate models with bootstrapping or cross-validation to ensure robustness .
• Key Considerations : Address multicollinearity between this compound, chloride, and potassium measurements. Incorporate longitudinal data to capture temporal trends .

Q. How can researchers design experiments to investigate this compound’s role in high-Pu mixed oxide (MOX) nuclear fuels?

• Methodology : Employ laser heating techniques under controlled atmospheres to measure melting points and phase transitions. Use thermochemical databases (e.g., CALPHAD) to predict this compound’s influence on fuel stability .
• Key Considerations : Replicate industrial conditions (e.g., this compound-cooled fast reactors) and validate results against neutron diffraction data .

Q. What strategies optimize calibration models for this compound-containing pharmaceutical formulations using near-infrared spectroscopy (NIRS)?

• Methodology : Compare experimental designs (e.g., I-optimal vs. D-optimal) to minimize prediction error. Fix confounding variables (e.g., croscarmellose this compound concentration) and use partial least squares (PLS) regression for multivariate analysis .
• Key Considerations : Validate models with independent test sets and report bias/standard error metrics to ensure reproducibility .

Methodological Resources

• Data Repositories : Access chemical databases (e.g., PubChem, NIST) for this compound compound properties. For clinical data, use repositories like NHANES for population-level this compound intake datasets .
• Safety Protocols : Follow ANSI Z87.1 standards for PPE when handling metallic this compound. Store this compound under kerosene or mineral oil, and avoid aqueous environments .